1-(1-Cyclohexyl-3-pyrrolidinyl)-3-(p-methoxyphenyl)urea

• CAS RN: 19985-19-4
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 1-(1-cyclohexylpyrrolidin-3-yl)-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C18H27N3O2/c1-23-17-9-7-14(8-10-17)19-18(22)20-15-11-12-21(13-15)16-5-3-2-4-6-16/h7-10,15-16H,2-6,11-13H2,1H3,(H2,19,20,22)
• InChI Key: FEFSEIPHMDRMSW-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)NC2CCN(C2)C3CCCCC3
• synonyms: 1-(1-Cyclohexyl-3-pyrrolidinyl)-3-(p-methoxyphenyl)urea

Description

1-(1-Cyclohexyl-3-pyrrolidinyl)-3-(p-methoxyphenyl)urea, commonly known as CPPU, is a plant growth regulator that has been widely studied for its effects on plant growth and development. CPPU is a synthetic compound that was first developed in the 1980s and has since been used in various agricultural applications.

Mechanism Of Action

CPPU acts as a cytokinin, a class of plant hormones that regulate cell division and differentiation. It binds to cytokinin receptors in plant cells, which activates a signal transduction pathway that promotes cell division and elongation. CPPU also affects the expression of genes involved in fruit development and ripening. The exact mechanism of action of CPPU in cancer treatment and neuroprotection is still under investigation.

Biochemical And Physiological Effects

CPPU has been shown to stimulate the production of cytokinins and other growth regulators in plant cells. It also affects the production of ethylene, a plant hormone that regulates fruit ripening. CPPU has been shown to increase the activity of enzymes involved in cell division and elongation, as well as the synthesis of proteins and nucleic acids. In animal studies, CPPU has been shown to have antioxidant and anti-inflammatory effects.

Advantages And Limitations For Lab Experiments

CPPU is a useful tool for studying plant growth and development in the laboratory. Its effects on plant growth can be easily measured, and it can be applied at different stages of plant development. However, CPPU is a synthetic compound that may not accurately reflect the effects of natural cytokinins. It is also relatively expensive and may not be readily available in all laboratories.

Future Directions

There are several areas of research that could benefit from further study of CPPU. One potential direction is the development of new CPPU analogs with improved properties for agricultural or medicinal applications. Another area of interest is the elucidation of the mechanism of action of CPPU in cancer treatment and neuroprotection. Finally, the effects of CPPU on different plant species and under different environmental conditions could also be explored.

Synthesis Methods

CPPU is synthesized through a multi-step process that involves the reaction of cyclohexanone with ammonia to produce cyclohexanone oxime, which is then reacted with p-methoxyphenyl isocyanate to form the corresponding urea derivative. The resulting compound is then cyclized with phosphorus oxychloride to yield CPPU. The synthesis of CPPU is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

CPPU has been extensively studied for its effects on plant growth and development. It has been shown to promote cell division and elongation, increase fruit size and yield, and improve fruit quality. CPPU has also been used to delay fruit ripening and improve post-harvest storage. In addition to its agricultural applications, CPPU has also been studied for its potential use in cancer treatment and as a neuroprotective agent.